Cas no 2227641-02-1 ((2R)-3,3,4,4,4-pentafluorobutan-2-amine)

• Product Name: (2R)-3,3,4,4,4-pentafluorobutan-2-amine
• CAS No: 2227641-02-1
• MF: C₄H₆F₅N
• MW: 163.089158535004
• CID: 6258628
• PubChem ID: 165640205
• Update Time: 2025-05-22

(2R)-3,3,4,4,4-pentafluorobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-3,3,4,4,4-pentafluorobutan-2-amine
• EN300-1953150
• (R)-3,3,4,4,4-Pentafluorobutan-2-amine
• 2227641-02-1

• Inchi： 1S/C4H6F5N/c1-2(10)3(5,6)4(7,8)9/h2H,10H2,1H3/t2-/m1/s1
• InChI Key： RUEFEAYJKJRHIH-UWTATZPHSA-N
• SMILES： FC(C(F)(F)F)([C@@H](C)N)F

Computed Properties

• Exact Mass: 163.04204001g/mol
• Monoisotopic Mass: 163.04204001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-3,3,4,4,4-pentafluorobutan-2-amine

(2R)-3,3,4,4,4-Pentafluorobutan-2-Amine: A Comprehensive Overview

The compound (2R)-3,3,4,4,4-pentafluorobutan-2-amine (CAS No. 2227641-02-1) is a highly fluorinated organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chiral center at the second carbon atom and five fluorine atoms attached to the third and fourth carbons. The presence of multiple fluorine atoms imparts distinct electronic and steric properties to the molecule, making it an interesting subject for research in drug design and materials science.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug stability and bioavailability. (2R)-3,3,4,4,4-Pentafluorobutan-2-amine has been explored as a potential building block for constructing bioactive molecules. Its chiral nature makes it particularly valuable in asymmetric synthesis, where the stereochemistry of a molecule plays a critical role in its biological activity.

The synthesis of (2R)-3,3,4,4,4-pentafluorobutan-2-amine involves a multi-step process that typically begins with the fluorination of a suitable precursor. Researchers have employed various methods such as electrophilic fluorination and nucleophilic substitution to achieve the desired product. The stereochemistry of the compound is carefully controlled during synthesis to ensure the formation of the (R)-enantiomer.

In terms of physical properties, (2R)-3,3,4,4,4-pentafluorobutan-2-amine exhibits high thermal stability and low volatility due to the strong C-F bonds in its structure. These properties make it suitable for applications in high-performance materials and advanced chemical intermediates. Additionally, its electronic properties have been studied extensively in the context of semiconductor applications.

Recent advancements in computational chemistry have enabled researchers to model the behavior of (2R)-3,3,4,4,4-pentafluorobutan-2-amine at the molecular level. These studies have provided insights into its interaction with biological systems and its potential as a ligand in metalloenzyme catalysis. The compound's ability to form hydrogen bonds and its steric hindrance characteristics are key factors influencing its reactivity in various chemical reactions.

Another area of active research involving (2R)-3,3,4,4,4-pentafluorobutan-2-amine is its application in polymer science. Its fluorinated structure contributes to the development of polymers with enhanced durability and resistance to environmental factors such as UV radiation and chemical corrosion. This has opened new avenues for its use in coatings and adhesives industries.

Furthermore, (2R)-3,3